Enantiomeric Identity Confirmed by Stereochemical Descriptors vs. Racemate
The (3R)‑enantiomer is unambiguously defined by its canonical SMILES (NC(=O)C[C@@H](N)C1=CC(Br)=C(Br)O1) and InChI Key (DYOSBHJXCZTPTC‑SCSAIBSYSA‑N), which encode the absolute configuration at C‑3 . The racemic mixture (CAS 1251101‑46‑8) is described by the SMILES NC(=O)CC(N)c1cc(Br)c(Br)o1, lacking the chiral specification . This distinction ensures that the (R)‑enantiomer provides a single, defined stereochemical input, which is essential for asymmetric synthesis and chiral SAR studies.
| Evidence Dimension | Absolute stereochemical definition |
|---|---|
| Target Compound Data | SMILES NC(=O)C[C@@H](N)C1=CC(Br)=C(Br)O1; InChI Key DYOSBHJXCZTPTC-SCSAIBSYSA-N (R-configuration) |
| Comparator Or Baseline | Racemate (CAS 1251101-46-8): SMILES NC(=O)CC(N)c1cc(Br)c(Br)o1 (no chiral descriptor) |
| Quantified Difference | The (R)-enantiomer contains a defined stereogenic centre; the racemate is a 1:1 mixture of enantiomers, leading to a 50% reduction in effective stereochemical purity for any enantioselective application. |
| Conditions | Structural identity derived from vendor datasheets and PubChem computed descriptors |
Why This Matters
For any stereoselective synthesis or biological assay, the use of a defined enantiomer is mandatory; the racemate introduces uncontrolled stereochemical noise that can invalidate potency, selectivity, and SAR conclusions.
